Cas no 301194-62-7 ((2E)-N-[2-(4-chlorophenyl)ethyl]-3-(3-nitrophenyl)prop-2-enamide)

(2E)-N-[2-(4-chlorophenyl)ethyl]-3-(3-nitrophenyl)prop-2-enamide is a synthetic organic compound featuring a conjugated enamide structure with a 4-chlorophenethylamine moiety and a 3-nitrophenyl substituent. Its distinct molecular architecture, incorporating both electron-withdrawing (nitro) and electron-donating (chlorophenyl) groups, lends it potential utility in medicinal chemistry and biochemical research. The compound's rigid, planar conformation may enhance binding affinity in target interactions, while its amide linkage ensures stability under physiological conditions. The presence of nitro and chloro functional groups suggests applicability as an intermediate in the synthesis of pharmacologically active molecules or as a scaffold for structure-activity relationship studies. Its well-defined stereochemistry (E-configuration) further supports precise molecular design in drug discovery.

(2E)-N-[2-(4-chlorophenyl)ethyl]-3-(3-nitrophenyl)prop-2-enamide structure

301194-62-7 structure

Product Name:(2E)-N-[2-(4-chlorophenyl)ethyl]-3-(3-nitrophenyl)prop-2-enamide

CAS No:301194-62-7

MF:

MW:

CID:4644325

Update Time:2025-10-19

(2E)-N-[2-(4-chlorophenyl)ethyl]-3-(3-nitrophenyl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

- N-(4-CHLOROPHENETHYL)-3-(3-NITROPHENYL)ACRYLAMIDE
- (2E)-N-[2-(4-chlorophenyl)ethyl]-3-(3-nitrophenyl)prop-2-enamide

(2E)-N-[2-(4-chlorophenyl)ethyl]-3-(3-nitrophenyl)prop-2-enamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
A2B Chem LLC	AI82166-1mg	(2E)-N-[2-(4-chlorophenyl)ethyl]-3-(3-nitrophenyl)prop-2-enamide	301194-62-7	>90%	1mg	$201.00	2024-04-20
A2B Chem LLC	AI82166-5mg	(2E)-N-[2-(4-chlorophenyl)ethyl]-3-(3-nitrophenyl)prop-2-enamide	301194-62-7	>90%	5mg	$214.00	2024-04-20
A2B Chem LLC	AI82166-10mg	(2E)-N-[2-(4-chlorophenyl)ethyl]-3-(3-nitrophenyl)prop-2-enamide	301194-62-7	>90%	10mg	$240.00	2024-04-20
A2B Chem LLC	AI82166-500mg	(2E)-N-[2-(4-chlorophenyl)ethyl]-3-(3-nitrophenyl)prop-2-enamide	301194-62-7	>90%	500mg	$720.00	2024-04-20
A2B Chem LLC	AI82166-1g	(2E)-N-[2-(4-chlorophenyl)ethyl]-3-(3-nitrophenyl)prop-2-enamide	301194-62-7	>90%	1g	$1295.00	2024-04-20

(2E)-N-[2-(4-chlorophenyl)ethyl]-3-(3-nitrophenyl)prop-2-enamide Related Literature

1. An atom-economical protocol for direct conversion of Baylis–Hillman alcohols to β-chloro aldehydes in water†

Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
2. An alkynylboronatecycloaddition strategy to functionalised benzyne derivatives†

James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
3. An investigation into the origin of variations in photovoltaic performance using D–D–π–A and D–A–π–A triphenylimidazole dyes with a copper electrolyte†

Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
4. Alumina grafted SBA-15 sustainable bifunctional catalysts for direct cross-coupling of benzylic alcohols to diarylmethanes†

Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
5. Alternative synthesis of the anti-baldness compound RU58841†

RSC Adv., 2014,4, 14143-14148

Additional information on (2E)-N-[2-(4-chlorophenyl)ethyl]-3-(3-nitrophenyl)prop-2-enamide

Introduction to (2E)-N-[2-(4-chlorophenyl)ethyl]-3-(3-nitrophenyl)prop-2-enamide (CAS No. 301194-62-7)

The compound (2E)-N-[2-(4-chlorophenyl)ethyl]-3-(3-nitrophenyl)prop-2-enamide, identified by its CAS number 301194-62-7, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The presence of both aromatic and alkenyl functional groups, coupled with the unique substitution patterns, makes it a promising candidate for further exploration.

In recent years, the development of novel amide-based compounds has seen remarkable progress, particularly in the context of addressing unmet medical needs. The structural motif of (2E)-N-[2-(4-chlorophenyl)ethyl]-3-(3-nitrophenyl)prop-2-enamide incorporates elements that are known to enhance binding affinity and selectivity, which are critical factors in the design of effective therapeutic agents. The 4-chlorophenyl and 3-nitrophenyl substituents play a pivotal role in modulating the pharmacokinetic properties of the compound, making it an attractive scaffold for further derivatization.

Current research in medicinal chemistry emphasizes the importance of rational drug design, where structural features are meticulously tailored to optimize biological activity. The compound in question exhibits a unique combination of electronic and steric properties, which are essential for interacting with biological targets. The double bond in the prop-2-enamide moiety contributes to its conformational flexibility, allowing for diverse interactions with potential receptors or enzymes.

The synthesis of such complex molecules often involves multi-step organic transformations, requiring precise control over reaction conditions to achieve high yields and purity. Advanced synthetic methodologies, including transition metal-catalyzed reactions and palladium-mediated cross-coupling techniques, have been instrumental in constructing the desired framework of (2E)-N-[2-(4-chlorophenyl)ethyl]-3-(3-nitrophenyl)prop-2-enamide. These methods not only enhance efficiency but also enable the introduction of various functional groups with minimal side reactions.

Evaluation of the pharmacological potential of this compound has been a focal point in recent studies. Preliminary in vitro assays have suggested that it may exhibit significant activity against certain biological pathways, although further investigations are necessary to fully elucidate its mechanism of action. The nitro group within the molecule is particularly noteworthy, as it can be metabolically reduced to an amine, potentially altering the compound's pharmacological profile.

The role of computational chemistry in predicting and optimizing the properties of such molecules cannot be overstated. Molecular modeling techniques have been employed to simulate interactions between (2E)-N-[2-(4-chlorophenyl)ethyl]-3-(3-nitrophenyl)prop-2-enamide and target proteins, providing valuable insights into its binding affinity and selectivity. These computational studies complement experimental efforts by offering a rapid and cost-effective means of screening potential candidates.

In conclusion, the compound (2E)-N-[2-(4-chlorophenyl)ethyl]-3-(3-nitrophenyl)prop-2-enamide (CAS No. 301194-62-7) represents a promising avenue for therapeutic development. Its unique structural features and favorable pharmacokinetic properties make it an attractive candidate for further exploration in medicinal chemistry. As research continues to uncover new applications for this molecule, it is likely to play a significant role in the discovery and development of novel pharmaceutical agents.